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Despite its intriguing chemical structure, the fungal metabolite Citreoindole remains a

molecule of limited biological characterization. Initial reports of weak cytotoxic activity have not

been followed by in-depth pharmacological investigation, leaving its full potential largely

unexplored. This document summarizes the current state of knowledge regarding

Citreoindole, highlighting the significant gaps in understanding its biological activities and

mechanism of action.

Citreoindole, a diketopiperazine metabolite, was first isolated in 1991 from a hybrid strain of

the fungus Penicillium citreo-viride. Subsequent research in 2016 led to a revision of its

chemical structure and its isolation from Penicillium citrinum[1]. The compound is also

produced by Penicillium citreonigrum[2][3].

Currently, the only reported biological activity of Citreoindole is a weak cytotoxic effect against

mammalian tumor cell lines[2][3]. However, the publicly available scientific literature lacks

specific quantitative data, such as IC50 values, for this activity. Furthermore, there is no

information regarding the specific cancer cell lines tested or the experimental conditions under

which these observations were made.

Due to the nascent stage of research into the biological effects of Citreoindole, there is a

complete absence of information regarding its potential anti-inflammatory, antimicrobial, or

antioxidant properties. Consequently, no experimental protocols or detailed methodologies for

assessing these activities have been published. Similarly, there is no data available on the
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signaling pathways that Citreoindole might modulate, such as the NF-κB or MAPK pathways,

which are common targets for other indole alkaloids.

The scarcity of data precludes the creation of a comprehensive technical guide as initially

intended. The following sections outline the very limited information available.

Isolation and Structural Elucidation
Citreoindole is a natural product isolated from fungi of the Penicillium genus. Its structure has

been elucidated and subsequently revised based on spectroscopic analysis.

Table 1: Physicochemical Properties of Citreoindole

Property Value Source

Molecular Formula C₂₉H₂₈N₄O₄

Molecular Weight 496.6 g/mol

CAS Number 138655-14-8

Source Organisms

Penicillium citreo-viride,

Penicillium citrinum,

Penicillium citreonigrum

Biological Activities
The only reported biological activity for Citreoindole is weak cytotoxicity.

Table 2: Summary of Reported Biological Activities of Citreoindole

Activity Target Quantitative Data Source

Cytotoxicity
Mammalian tumor cell

lines
Not available

Experimental Protocols
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Detailed experimental protocols for the biological evaluation of Citreoindole are not available

in the published literature.

Signaling Pathways
There is no information available regarding the signaling pathways modulated by Citreoindole.

Future Directions
The intriguing structure of Citreoindole warrants further investigation into its biological

activities. Future research should focus on:

Comprehensive Cytotoxicity Screening: Evaluating the cytotoxic effects of Citreoindole
against a broad panel of human cancer cell lines to identify potential selectivity.

Exploring Other Bioactivities: Investigating the potential anti-inflammatory, antimicrobial, and

antioxidant properties of Citreoindole using established in vitro assays.

Mechanism of Action Studies: Elucidating the molecular mechanisms underlying any

observed biological activities, including the identification of protein targets and modulation of

signaling pathways.

Until such studies are conducted, Citreoindole will remain a fascinating yet enigmatic molecule

with unfulfilled potential in the realm of drug discovery.

Experimental Workflow for Future Investigations
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Caption: Proposed workflow for the future biological evaluation of Citreoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10775908#potential-biological-activities-of-
citreoindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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